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Compound Name:
2-([1,1'-Biphenyl]-4-yl)-1-

phenylethanone

Cat. No.: B3032603 Get Quote

In the landscape of pharmaceutical and materials science research, the nuanced differences

between structural isomers can dictate the efficacy, safety, and functionality of a molecule.

Biphenyl ethanone, a key structural motif, presents as three distinct positional isomers: 2-

acetylbiphenyl, 3-acetylbiphenyl, and 4-acetylbiphenyl. While sharing the same molecular

formula (C14H12O) and weight (196.24 g/mol ), the seemingly subtle shift of the acetyl group's

position on the biphenyl backbone profoundly influences their physicochemical properties,

spectroscopic signatures, and biological activities. This guide provides an in-depth comparative

analysis of these three isomers, offering experimental insights and data to aid researchers in

their synthesis, characterization, and application.

Synthesis of Biphenyl Ethanone Isomers: Strategic
Approaches
The synthesis of biphenyl ethanone isomers can be approached through several established

methodologies, with the choice of route often depending on the availability of starting materials

and the desired isomer. The most common strategies involve Friedel-Crafts acylation and

Suzuki-Miyaura cross-coupling reactions.

Friedel-Crafts Acylation
A classic approach for introducing an acetyl group to an aromatic ring, Friedel-Crafts acylation

of biphenyl with acetyl chloride or acetic anhydride in the presence of a Lewis acid catalyst like
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aluminum chloride, can produce a mixture of isomers. However, the reaction conditions can be

tuned to favor the formation of the para-substituted product, 4-acetylbiphenyl, due to steric

hindrance at the ortho positions. The synthesis of 2-acetylbiphenyl via a Friedel-Crafts reaction

is also a known method.

Suzuki-Miyaura Cross-Coupling
For a more regioselective synthesis, the Suzuki-Miyaura cross-coupling reaction is a powerful

tool. This palladium-catalyzed reaction couples a boronic acid with a halide. For instance, 4-

acetylphenylboronic acid can be reacted with bromobenzene to yield 4-acetylbiphenyl.

Similarly, reacting the appropriate acetyl-substituted bromobenzene with phenylboronic acid

can selectively produce the desired isomer.
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Suzuki-Miyaura Cross-Coupling
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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